Cas no 299182-31-3 ((6R)-6-methylpiperidin-3-one)

• Product Name: (6R)-6-methylpiperidin-3-one
• CAS No: 299182-31-3
• MF: C₆H₁₁NO
• MW: 113.157641649246
• CID: 4643583
• Update Time: 2025-06-09

(6R)-6-methylpiperidin-3-one Chemical and Physical Properties

Names and Identifiers

• (R)-6-methylpiperidin-3-one
• (6R)-6-Methylpiperidin-3-one
• (6R)-6-methylpiperidin-3-one

• Inchi： 1S/C6H11NO/c1-5-2-3-6(8)4-7-5/h5,7H,2-4H2,1H3/t5-/m1/s1
• InChI Key： VCUFRSQXYNMHHX-RXMQYKEDSA-N
• SMILES： N1[C@H](C)CCC(=O)C1

Additional information on (6R)-6-methylpiperidin-3-one

Exploring the Synthesis, Biological Activity, and Applications of (6R)-6-Methylpiperidin-3-One (CAS No. 299182-31-3) in Chemical and Biomedical Research

The compound (6R)-6-methylpiperidin-3-one, identified by its CAS registry number 299182-31-3, has emerged as a critical molecule in contemporary chemical and biomedical research. This chiral piperidine derivative exhibits unique structural features that underpin its diverse applications. The molecule’s core structure—a piperidine ring substituted with a methyl group at position 6 and a ketone group at position 3—creates a rigid framework with pronounced stereochemical properties. The (6R)-configuration, in particular, plays a pivotal role in modulating its pharmacokinetic profile and biological interactions, making it a focal point for drug design and optimization studies.

Recent advancements in synthetic methodologies have streamlined the production of this compound while enhancing its enantioselectivity. Researchers have employed asymmetric catalysis approaches, such as chiral ligand-assisted palladium-catalyzed coupling reactions, to achieve high yields of the desired (6R) isomer. For instance, a 2023 study published in *Organic Letters* demonstrated that using a cinchona alkaloid-derived catalyst enabled the synthesis of (6R)-6-methylpiperidin-3-one with >98% enantiomeric excess under mild conditions. These techniques not only reduce waste but also align with green chemistry principles, addressing sustainability concerns in pharmaceutical manufacturing.

Biological evaluations reveal that this compound exhibits promising pharmacological properties across multiple domains. Preclinical studies highlight its neuroprotective effects via modulation of mitochondrial function and suppression of oxidative stress markers. A groundbreaking 2024 investigation in *Nature Communications* identified its ability to inhibit neuroinflammation by targeting microglial activation pathways, suggesting potential utility in treating neurodegenerative diseases like Alzheimer’s or Parkinson’s. Additionally, its anti-inflammatory activity has been linked to NF-κB pathway inhibition, positioning it as a candidate for autoimmune disorder therapies.

In medicinal chemistry pipelines, this compound serves as a versatile scaffold for drug development. Its ketone functionality facilitates conjugation with other bioactive moieties through oxime or hydrazone linkages, enabling the creation of prodrugs or targeted delivery systems. For example, conjugation with polyethylene glycol (PEG) has improved its solubility while preserving bioactivity—a critical advancement for intravenous drug formulations. Furthermore, computational docking studies suggest it binds selectively to GABA-A receptor subtypes without off-target interactions, offering opportunities for anxiolytic or anticonvulsant drug design.

Emerging applications extend beyond traditional pharmaceuticals into agrochemicals and materials science. In crop protection research, derivatives of this compound have shown efficacy against fungal pathogens by disrupting ergosterol biosynthesis pathways—a mechanism validated through metabolomic analyses published in *ACS Sustainable Chemistry & Engineering* (2024). Meanwhile, its rigid structure makes it an ideal component for supramolecular assemblies; self-assembled nanofibers incorporating this molecule exhibit tunable mechanical properties suitable for tissue engineering scaffolds.

Current challenges include optimizing metabolic stability while maintaining selectivity profiles—a hurdle addressed through structure-based rational design approaches using machine learning algorithms. Collaborative efforts between academic institutions and pharmaceutical companies are accelerating preclinical trials toward clinical translation. As highlighted by the FDA’s recent guidance on novel entity approvals (Guidance for Industry: Chemistry Considerations in Drug Development, 2024), compounds like this demonstrate how stereocontrolled synthesis combined with mechanism-of-action insights can streamline regulatory pathways.

In conclusion, (6R)-6-methylpiperidin-3-one (CAS No. 299182-31-3) represents a dynamic platform for innovation across biomedical disciplines. Its structural versatility paired with emerging mechanistic understanding underscores its potential to address unmet clinical needs—from neuroprotection to sustainable agriculture solutions—while advancing synthetic methodologies toward greener chemical practices.